5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine
Overview
Description
5-(Propan-2-yloxy)-2-(tributylstannyl)pyrimidine is an organic compound with a variety of applications in the pharmaceutical and chemical industries. It is a heterocyclic compound with a pyrimidine ring structure, and a tributylstannyl group. The compound has been extensively studied for its synthesis methods and its potential applications in various scientific research fields.
Scientific Research Applications
5-(Propan-2-yloxy)-2-(tributylstannyl)pyrimidine has a variety of potential applications in scientific research fields. It has been studied for its potential use as a molecular probe for the study of biological systems. The compound has also been studied for its potential use as a ligand for the synthesis of metal complexes. Additionally, the compound has been studied for its potential use as an antioxidant and anti-inflammatory agent.
Mechanism of Action
The mechanism of action of 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine is not fully understood. However, it is believed that the compound may interact with various biological molecules in order to produce its effects. The compound may interact with proteins, enzymes, and other molecules to produce its effects. Additionally, the compound may interact with various receptors in order to produce its effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, the compound has been studied for its potential use as an antioxidant and anti-inflammatory agent. The compound has also been studied for its potential use as a ligand for the synthesis of metal complexes. Additionally, the compound has been studied for its potential use as a molecular probe for the study of biological systems.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine in laboratory experiments include its relatively simple synthesis method and its potential applications in various scientific research fields. Additionally, the compound has been studied for its potential use as an antioxidant and anti-inflammatory agent. However, the mechanism of action of the compound is not fully understood, and the compound has not been extensively studied for its effects on humans or animals.
Future Directions
The potential future directions for 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine include further studies on its mechanism of action, its effects on humans and animals, and its potential applications in various scientific research fields. Additionally, further studies may be conducted to explore the potential of the compound as an antioxidant and anti-inflammatory agent. Furthermore, the compound may be studied for its potential use as a ligand for the synthesis of metal complexes. Finally, the compound may be studied for its potential use as a molecular probe for the study of biological systems.
Synthesis Methods
The synthesis of 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine is typically achieved through a two-step process. The first step involves the reaction of propan-2-yl bromide with 2-aminopyrimidine in the presence of potassium carbonate to form the desired compound. The second step involves the reaction of the compound with tributylstannyl chloride in the presence of a base such as potassium carbonate to form the final product. This two-step process is relatively simple and can be completed in a relatively short period of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine involves the reaction of 2-chloropyrimidine with tributyltin hydride followed by the reaction of the resulting product with isopropyl alcohol.", "Starting Materials": [ "2-chloropyrimidine", "tributyltin hydride", "isopropyl alcohol" ], "Reaction": [ "Step 1: 2-chloropyrimidine is reacted with tributyltin hydride in the presence of a palladium catalyst to yield 2-(tributylstannyl)pyrimidine.", "Step 2: 2-(tributylstannyl)pyrimidine is then reacted with isopropyl alcohol in the presence of a base such as potassium carbonate to yield 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine." ] } | |
CAS RN |
2767135-07-7 |
Molecular Formula |
C19H36N2OSn |
Molecular Weight |
427.2 |
Purity |
95 |
Origin of Product |
United States |
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